2-(2-Morpholinoethyl)-1-(4-nitrophenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-(2-morpholin-4-ylethyl)-1-(4-nitrophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H21N3O6/c27-21-17-3-1-2-4-18(17)32-22-19(21)20(15-5-7-16(8-6-15)26(29)30)25(23(22)28)10-9-24-11-13-31-14-12-24/h1-8,20H,9-14H2
• InChI Key: FCNJJSVJLBAIEZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C23H21N3O6
• Molecular Weight: 435.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each adding or modifying a part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitro group could potentially make the compound a good electrophile, while the morpholinoethyl group could potentially make it a good nucleophile.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. The nitro group is often involved in reactions such as reduction, while the pyrrole ring can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. These could include its solubility, melting point, boiling point, and reactivity. Unfortunately, without specific data, it’s difficult to provide an analysis of these properties.

Scientific Research Applications

Photovoltaics and Polymer Solar Cells (PSCs)

• The bent NTD-based polymer (PBTN-p ) exhibits a more twisted conjugated backbone than PBTN-o . .

Synthetic Methodology

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These applications highlight the versatility and potential of NTD-based compounds across various scientific domains. Further research and exploration will undoubtedly uncover additional uses for this intriguing molecule. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without more information, it’s difficult to speculate on the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Compounds with nitro groups can sometimes be explosive, while the toxicity would depend on factors such as the dose and route of exposure.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, investigating its reactivity, or exploring its potential use in areas such as medicinal chemistry or materials science.